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Compound of Interest

Compound Name: Pent-2-en-2-ol

CAS No.: 61923-54-4

Cat. No.: B14554449

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This guide provides a detailed protocol for the safe disposal of Pent-2-en-2-ol, a flammable

and potentially reactive unsaturated alcohol. Due to a lack of specific safety data for Pent-2-en-
2-ol, this procedure is based on information for structurally similar compounds, such as its

isomers 3-Penten-2-ol and 4-Penten-2-ol, and general principles for handling enols and

unsaturated alcohols. A conservative approach is therefore essential.

Summary of Potential Hazards
The hazard profile for Pent-2-en-2-ol is inferred from data on its isomers. Users should handle

this compound with the assumption that it presents similar risks.
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Hazard Classification Description Precautionary Statements

Flammable Liquid
Assumed to be a flammable

liquid and vapor.[1][2]

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Keep container

tightly closed. Ground/bond

container and receiving

equipment. Use explosion-

proof

electrical/ventilating/lighting

equipment. Use only non-

sparking tools. Take

precautionary measures

against static discharge.[1][2]

[3]

Acute Toxicity (Inhalation)
May be harmful if inhaled.[3][4]

[5]

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.[3][4][5]

Skin Irritation
May cause skin irritation.[2][4]

[5]

Wear protective gloves. Wash

skin thoroughly after handling.

[2][5]

Eye Irritation
May cause serious eye

irritation.[2][4][5]

Wear eye protection/face

protection.[2][5]

Specific Target Organ Toxicity
May cause respiratory

irritation.[2][4][5]

If inhaled, remove person to

fresh air and keep comfortable

for breathing. Call a poison

center or doctor if you feel

unwell.[3][4][5]

Experimental Protocol: Disposal Procedure
This step-by-step guide outlines the necessary precautions and actions for the safe disposal of

Pent-2-en-2-ol.
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1. Personal Protective Equipment (PPE) and Safety Measures:

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.[3][6]

Conduct all handling and disposal procedures in a well-ventilated area, preferably within a

chemical fume hood.[4][7]

Ensure that a safety shower and eyewash station are readily accessible.

Keep a spill kit suitable for flammable liquids nearby.

2. Waste Collection:

Collect waste Pent-2-en-2-ol in a designated, properly labeled, and sealed container. The

container should be made of a material compatible with flammable organic liquids.

Do not mix Pent-2-en-2-ol with other waste streams unless compatibility has been

confirmed. Enols can be reactive, and mixing with incompatible chemicals could lead to

hazardous reactions.

Clearly label the waste container as "Hazardous Waste: Flammable Liquid, Organic" and

include the specific chemical name, "Pent-2-en-2-ol."

3. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite

or sand.

Collect the contaminated absorbent material into a sealed container for disposal as

hazardous waste.[7]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Do not allow the spilled material to enter drains or waterways.[4]

4. Final Disposal:
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Pent-2-en-2-ol must be disposed of as hazardous waste.[8][9][10]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.[3][4][5][11]

Provide the waste disposal service with a complete and accurate description of the waste.

Never dispose of Pent-2-en-2-ol down the drain or in regular trash.[8][9][10][12]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Pent-2-en-2-ol.
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Caption: Logical workflow for the safe disposal of Pent-2-en-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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